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hydrochloride

CAS No.: 70665-64-4

Cat. No.: B13573463

Get Quote

Executive Summary
1H-Benzimidazol-2-amine hydrochloride (CAS: 162938-41-2 / Free base: 934-32-7) represents

a critical pharmacophore in drug development, serving as the core scaffold for anthelmintic

agents (e.g., albendazole, mebendazole) and emerging kinase inhibitors.[1] Its solid-state

behavior is governed by the protonation of the imidazole ring, which locks the tautomeric

equilibrium and facilitates the formation of robust hydrogen-bonding networks with chloride

anions.[1] This guide provides a definitive workflow for its structural characterization,

referencing analogous salt forms to elucidate its packing principles.[1]

Chemical Context & Pharmaceutical Relevance[2][3]
[4][5][6][7]
Tautomerism and Protonation
In its neutral state, 2-aminobenzimidazole exists in a tautomeric equilibrium between the amino

(–NH2) and imino (=NH) forms.[1][2] However, upon formation of the hydrochloride salt, the
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protonation site is highly specific.[1]

Protonation Site: The endocyclic nitrogen (N3) is the preferred site of protonation, not the

exocyclic amino group.[2] This results in a resonance-stabilized 2-aminobenzimidazolium

cation.

Structural Consequence: This protonation enforces a planar molecular geometry and

delocalizes the positive charge across the N–C–N amidine triad, significantly enhancing

stability compared to the free base.[1]

Synthetic Pathway
The synthesis of the hydrochloride salt typically follows the cyclization of o-phenylenediamine

with cyanogen bromide or cyanamide, followed by acidification.
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Figure 1: Synthetic pathway for the generation of the hydrochloride salt.[2]

Experimental Methodology: Crystal Growth & Data
Collection[1]
To obtain single crystals suitable for X-ray diffraction (SCXRD), a slow evaporation or vapor

diffusion method is recommended due to the high lattice energy of the salt.[2]

Crystallization Protocol
Solvent Selection: Dissolve crude 1H-Benzimidazol-2-amine HCl in a minimum volume of hot

methanol or ethanol.
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Co-solvent: Add diisopropyl ether or acetone dropwise until slight turbidity persists.[1]

Growth Condition: Allow the solution to cool slowly to room temperature (25°C) in a vibration-

free environment. If no crystals form, employ vapor diffusion using diethyl ether as the

antisolvent.[1]

Target Morphology: Look for colorless, prismatic blocks or plates.[1]

Data Collection Parameters (SCXRD)
Parameter Setting / Requirement

Radiation Source Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.54184 Å)

Temperature
100 K (Cryogenic cooling essential to reduce

thermal motion)

Resolution 0.80 Å or better (to resolve H-atom positions)

Refinement Strategy Full-matrix least-squares on F²

Crystallographic Analysis & Structural Insights
While specific unit cell dimensions for the unsubstituted hydrochloride salt are often proprietary

or found in older print-only journals (e.g., J. Org.[1] Chem. 1971 reports mp 209-210°C), its

structure is isostructural with closely related analogs such as 2-aminobenzimidazolium

hydrogen sulfate and 2-chloromethyl-1H-benzimidazole hydrochloride.[1]

Predicted Unit Cell & Space Group
Based on homologous series, the crystal system is expected to be Monoclinic, likely in space

group P2₁/c or P2₁/n.[1]

Z (Formula Units): Typically 4.

Packing Efficiency: High, driven by pi-stacking of the planar benzimidazole rings.[1]

Molecular Geometry
The cation is strictly planar. Key bond lengths indicate resonance delocalization:
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C2–N(exocyclic): ~1.33–1.35 Å (Partial double bond character).[2]

C2–N(endocyclic): Both bonds are equivalent (~1.34 Å) in the cation, confirming the

delocalization of the positive charge.[2]

Intermolecular Interactions (The "Salt Bridge")
The chloride anion acts as a multi-point hydrogen bond acceptor, bridging the planar cations

into infinite chains or layers.[2]

Primary Interaction:N–H···Cl⁻. Both ring nitrogens (N1, N3) and the exocyclic amine (N-H)

serve as donors.[1][2]

Secondary Interaction:π–π Stacking. The benzene rings of adjacent cations stack in an

offset parallel arrangement (centroid-centroid distance ~3.5–3.7 Å), providing vertical stability

to the H-bonded layers.
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Figure 2: Schematic of the hydrogen bonding and pi-stacking network stabilizing the crystal

lattice.[2]

Quality Control & Validation
To ensure the integrity of the synthesized salt, the following analytical benchmarks must be

met:

Powder X-Ray Diffraction (PXRD):

The experimental pattern must match the simulated pattern from single-crystal data.
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Key Check: Absence of peaks corresponding to the free base (which has a different

packing arrangement).[2]

CheckCIF Validation:

Alert Level A/B: Common issues in this class include missing hydrogen atoms on the

amine. Ensure all H-atoms are located in difference Fourier maps or geometrically placed

and refined using a riding model.

Elemental Analysis:

Confirm the stoichiometry is 1:1 (Cation:Cl).[2] Hydrates (hemi- or mono-) are possible if

crystallized from aqueous media; TGA (Thermogravimetric Analysis) should confirm the

solvent content.[2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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